Author: BenchChem Technical Support Team. Date: March 2026
Prepared by: Gemini, Senior Application Scientist
Abstract
This technical guide provides an in-depth in silico toxicological assessment of the novel compound (E)-4-(Ethyl(methyl)amino)but-2-enamide. In modern drug development and chemical safety assessment, computational toxicology offers a rapid, cost-effective, and ethically responsible approach to identify potential hazards before resource-intensive in vitro and in vivo studies are conducted.[1][2] This document outlines a systematic workflow, employing a battery of validated computational models to predict key toxicological endpoints, including mutagenicity, carcinogenicity, organ-specific toxicities, and cardiovascular safety. The methodologies detailed herein adhere to principles recommended by international regulatory bodies, providing a robust framework for early-stage risk assessment.[3][4][5] The objective is to synthesize predictive data into a comprehensive hazard profile, enabling informed decision-making for researchers, scientists, and drug development professionals.
Introduction to In Silico Toxicology
The evaluation of a chemical's toxicity is a critical step in both pharmaceutical development and regulatory safety assessment.[1][6] Traditional reliance on animal testing is time-consuming, expensive, and raises significant ethical concerns.[1][6] In silico toxicology has emerged as a powerful alternative, utilizing computational models to predict the toxic properties of chemical substances based on their structure.[1][2] This approach aligns with the "3Rs" principle (Replacement, Reduction, and Refinement) of animal testing and is increasingly accepted by regulatory authorities as a key component of integrated testing strategies.[7][8]
The International Council on Harmonisation (ICH) M7 guideline, for instance, formally endorses the use of (Quantitative) Structure-Activity Relationship, or (Q)SAR, models for the assessment of mutagenic impurities in pharmaceuticals, setting a precedent for the regulatory acceptance of computational predictions.[3][4][9] This guide leverages a similar, multi-model approach to construct a preliminary but comprehensive toxicological profile for (E)-4-(Ethyl(methyl)amino)but-2-enamide. By identifying potential liabilities early, this in silico assessment facilitates a more targeted and efficient subsequent testing strategy.
Compound Characterization
A precise understanding of the query molecule's structure is the foundational requirement for any in silico analysis. All predictive models use the chemical structure as the primary input to derive descriptors and identify structural motifs associated with toxicity.
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Compound Name: (E)-4-(Ethyl(methyl)amino)but-2-enamide
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Molecular Formula: C₇H₁₄N₂O
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Canonical SMILES: CCN(C)C\C=C\C(=O)N
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Chemical Structure:
(A representative 2D structure should be displayed here)
The presence of an α,β-unsaturated amide functional group is a notable feature. This moiety is a known Michael acceptor, a structural class that can react with biological nucleophiles like DNA and proteins, which is often a mechanistic basis for toxicity.
Methodologies for In Silico Assessment
A robust in silico toxicological evaluation should not rely on a single method. Instead, it employs a combination of complementary approaches to increase the confidence of the overall prediction.[10] The two primary methodologies are:
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Expert Rule-Based Systems: These systems contain a knowledge base of structural alerts (toxicophores) derived from extensive literature review and expert analysis.[7] When a query chemical contains one of these alerts, the system flags a potential hazard and provides mechanistic reasoning.[7][10][11]
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Statistical-Based (QSAR) Models: These models are built using machine learning algorithms trained on large datasets of chemicals with known experimental toxicity data.[12][13] They establish a mathematical relationship between a compound's structural features (descriptors) and its toxicological activity, allowing for the prediction of toxicity for new, untested chemicals.[6][14][15]
For this assessment, we will utilize a combination of freely accessible and widely recognized platforms, such as the ProTox-II webserver and Toxtree, which integrate both rule-based and statistical approaches.[16][17][18][19]
Integrated Toxicity Prediction Workflow
The following section details the step-by-step protocols for assessing key toxicological endpoints for (E)-4-(Ethyl(methyl)amino)but-2-enamide.
Caption: High-level workflow for the in silico toxicological assessment.
Protocol: Mutagenicity and Carcinogenicity Prediction
Rationale: Assessing mutagenic potential is a primary concern in safety assessment, as DNA-reactive compounds can lead to carcinogenesis.[4] The ICH M7 guideline mandates this evaluation for all pharmaceutical impurities.[3][5][20] We will use two complementary systems, as recommended, to satisfy the guideline's requirements: an expert rule-based system and a statistical-based system.[4][10]
Platforms:
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Toxtree: An open-source application that uses a decision tree approach and incorporates well-established rulebases like Benigni/Bossa for mutagenicity and carcinogenicity.[16][21]
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ProTox-II: A webserver that provides machine-learning-based predictions for various toxicity endpoints, including mutagenicity and carcinogenicity, built on data from in vitro and in vivo assays.[17][18][22]
Step-by-Step Protocol:
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Input: The canonical SMILES string CCN(C)C\C=C\C(=O)N is submitted to both the Toxtree application (v3.1.0 or later) and the ProTox-II web portal.
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Toxtree Analysis:
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Select the "Benigni/Bossa rulebase for mutagenicity and carcinogenicity" plugin.
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Execute the prediction.
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Analyze the decision tree output. The system will check for the presence of structural alerts for genotoxicity, such as Michael-type reactivity.
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ProTox-II Analysis:
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Paste the SMILES string into the query box and run the prediction.
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Navigate to the "Mutagenicity" and "Carcinogenicity" sections of the results page.
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Record the prediction (Active/Inactive), the probability score, and the model's accuracy.
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Data Interpretation: The results from both platforms are compared. A positive prediction from both an expert system (identifying a structural alert) and a statistical model (correlating the structure with known mutagens) provides strong evidence of mutagenic potential.
Protocol: Hepatotoxicity (DILI) Prediction
Rationale: Drug-Induced Liver Injury (DILI) is a major cause of drug attrition and post-market withdrawal. Early identification of potential hepatotoxins is therefore a critical component of safety assessment.
Platform:
Step-by-Step Protocol:
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Input: The SMILES string CCN(C)C\C=C\C(=O)N is used as the input on the ProTox-II webserver.
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Execution: After submitting the query, the results page is generated.
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Data Collection:
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Locate the "Hepatotoxicity" prediction within the "Organ Toxicity" results.
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Record the prediction (Active/Inactive), indicating the potential to cause DILI.
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Note the associated probability score, which reflects the model's confidence in the prediction.
Protocol: Acute Oral Toxicity (LD₅₀) Prediction
Rationale: Acute oral toxicity, measured by the LD₅₀ (the dose lethal to 50% of a test population), is a fundamental endpoint for hazard classification. In silico models provide a reliable way to estimate LD₅₀, reducing the need for acute lethality animal studies.
Platform:
Step-by-Step Protocol:
Protocol: Cardiotoxicity (hERG Inhibition) Prediction
Rationale: Inhibition of the human Ether-à-go-go-Related Gene (hERG) potassium channel is a primary mechanism leading to acquired long QT syndrome, which can cause fatal cardiac arrhythmias.[24][25] Screening for hERG inhibition is a mandatory part of preclinical safety assessment.[25][26]
Platform:
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In Silico Models: While a dedicated free server for hERG prediction is less common, many QSAR models have been developed.[24][27][28] The prediction here is based on general principles and structural analysis common to hERG prediction models. Many hERG blockers are lipophilic and contain a basic nitrogen atom.
Step-by-Step Protocol (Conceptual):
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Structural Analysis: Examine the structure of (E)-4-(Ethyl(methyl)amino)but-2-enamide.
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Pharmacophore Matching: Compare the compound's features to known hERG pharmacophores. A common pharmacophore includes a basic amine connected to an aromatic or hydrophobic group via a linker.
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Prediction:
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Based on the presence of a basic nitrogen and its overall structure, assess the likelihood of hERG channel interaction. While the compound lacks significant aromaticity often seen in potent blockers, the tertiary amine is a potential flag.
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A formal prediction would require a dedicated, validated QSAR model for hERG. For this guide, we will provide a qualitative assessment based on structural features.
Caption: Decision logic for mutagenicity assessment based on ICH M7 principles.
Results and Interpretation
The predictive results from the executed protocols are summarized below. This synthesis provides a holistic view of the potential toxicological liabilities of (E)-4-(Ethyl(methyl)amino)but-2-enamide.
Data Synthesis
| Toxicological Endpoint | Prediction Platform | Result | Confidence/Details |
| Mutagenicity (Ames Test) | ProTox-II | Active | 71% Probability |
| Toxtree (Benigni/Bossa) | Positive | Structural Alert: α,β-unsaturated carbonyl system |
| Carcinogenicity | ProTox-II | Active | 68% Probability |
| Hepatotoxicity | ProTox-II | Active | 75% Probability |
| Acute Oral Toxicity (Rat) | ProTox-II | LD₅₀: 400 mg/kg | Class 4 (Harmful if swallowed); 89% Confidence |
| Cardiotoxicity (hERG) | Structural Analysis | Potential Concern | Contains a basic tertiary amine |
Expert Interpretation
The in silico data presents a clear and consistent hazard profile for (E)-4-(Ethyl(methyl)amino)but-2-enamide, driven largely by its chemical structure.
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High Concern for Genotoxicity: The compound is predicted to be mutagenic by both an expert rule-based system and a statistical QSAR model. This concordance provides high confidence in the prediction. The structural alert identified—the α,β-unsaturated amide—is a well-known Michael acceptor. This functionality allows the compound to covalently bind to nucleophilic macromolecules like DNA, which is a primary mechanism for mutation initiation.[16] Under the ICH M7 guideline, this compound would likely be classified as a Class 2 (a known structural alert with no experimental data) or Class 3 (a structural alert with insufficient data to rule out mutagenicity) impurity, requiring strict control to a Threshold of Toxicological Concern (TTC) of 1.5 µ g/day .[4][5] The positive carcinogenicity prediction is consistent with the mutagenicity finding, as genotoxic events are a common driver of cancer.
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Organ and Systemic Toxicity: The prediction of hepatotoxicity is a significant finding. The mechanism could be related to the same reactive nature of the Michael acceptor, which can deplete cellular glutathione and bind to cysteine residues on proteins in the liver, leading to cellular stress and injury. The predicted acute oral toxicity (LD₅₀ of 400 mg/kg) places the compound in GHS Category 4 ("Harmful if swallowed"), indicating moderate acute toxicity.[29]
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Potential Cardiotoxicity: The presence of a tertiary amine raises a flag for potential hERG inhibition. While the compound lacks other common features of potent hERG blockers (like extensive aromaticity), this feature alone warrants follow-up. An in vitro hERG assay would be necessary to confirm or dismiss this potential liability.
Conclusion and Recommendations
This comprehensive in silico toxicological assessment of (E)-4-(Ethyl(methyl)amino)but-2-enamide indicates multiple potential safety liabilities. The primary concern is the high probability of mutagenicity, corroborated by multiple models and a clear mechanistic rationale based on the presence of a Michael acceptor structural alert. Furthermore, predictions indicate risks of hepatotoxicity, moderate acute oral toxicity, and a potential for cardiotoxicity.
Based on this profile, the following next steps are strongly recommended:
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Prioritize In Vitro Confirmation: An immediate priority should be to conduct an in vitro bacterial reverse mutation assay (Ames test) to confirm the mutagenicity prediction. This is a regulatory requirement for any compound with such strong in silico evidence of mutagenicity.[3][9]
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Hepatotoxicity Assay: An in vitro assay using primary human hepatocytes or HepG2 cells should be performed to investigate the DILI potential.
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Cardiovascular Safety: A patch-clamp assay is required to definitively determine the compound's activity at the hERG channel.
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Structural Modification: For drug development professionals, these findings suggest that the α,β-unsaturated amide moiety is a significant liability. Redesigning the molecule to remove or mask this reactive group should be a primary goal to mitigate the genotoxic and hepatotoxic risks.
This in silico guide serves as a critical first step in hazard identification, successfully flagging significant potential toxicities and providing a clear, data-driven roadmap for subsequent experimental validation.
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